Cas no 73855-68-2 ( )
structure
Product Name:
CAS No:73855-68-2
MF:C15H28N2O
MW:252.395624160767
CID:978576
PubChem ID:52654
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4-[3-(1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl)propyl]morpholine
- 1H-Isoindole, octahydro-2-(3-(4-morpholinyl)propyl)-
- 1H-Isoindole, octahydro-2-[3-(4-morpholinyl)propyl]-
- 2-(3-morpholino-propyl)-(3ar,7ac)-octahydro-isoindole
- 8-(3-Morpholinopropyl)-8-azabicyclo(4.3.0)nonane
- 8-(3-Morpholinopropyl)-8-azabicyclo[4.3.0]nonane
- 8-AZABICYCLO(4.3.0)NONANE, 8-(3-MORPHOLINOPROPYL)-
- 8-Azabicyclo[4.3.0]nonane, 8-(3-morpholinopropyl)-
- AC1L1DBN
- BRN 0006115
- NSC-220118
- DTXSID60994996
- NSC220118
- NSC 220118
- 73855-68-2
- 4-27-00-00414 (Beilstein Handbook Reference)
- 2-[3-(Morpholin-4-yl)propyl]octahydro-1H-isoindole
- WLN: T56 CNTJ C3- AT6N DOTJ
-
-
- Inchi: 1S/C15H28N2O/c1-2-5-15-13-17(12-14(15)4-1)7-3-6-16-8-10-18-11-9-16/h14-15H,1-13H2
- InChI Key: RIRPALZBRVUNDU-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CCCN1CC2CCCCC2C1
Computed Properties
- Exact Mass: 252.22034
- Monoisotopic Mass: 252.220163521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 15.7Ų
Experimental Properties
- PSA: 15.71
- LogP: 1.70650
Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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